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Compound of Interest

Compound Name: 5,8-Difluoro-4-hydroxyquinoline

CAS No.: 874781-10-9

Cat. No.: B1415152

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the quinoline scaffold stands as a privileged structure,

forming the backbone of numerous therapeutic agents with a broad spectrum of activities,

including antimalarial, anticancer, and antibacterial properties.[1][2] The strategic introduction of

fluorine atoms into this scaffold can dramatically alter a molecule's physicochemical properties,

such as lipophilicity, metabolic stability, and basicity, thereby enhancing its pharmacological

profile.[3][4][5] This guide provides an in-depth comparison of fluorinated 4-hydroxyquinoline

derivatives, elucidating the nuanced structure-activity relationships (SAR) that govern their

biological efficacy, with a focus on their antimalarial and anticancer potential.

The Strategic Role of Fluorine in 4-
Hydroxyquinoline Drug Design
Fluorine's unique properties—high electronegativity, small van der Waals radius, and the ability

to form strong C-F bonds—make it a valuable tool in drug design.[4][6] In the context of 4-

hydroxyquinolines, fluorination can lead to:
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Enhanced Binding Affinity: The electron-withdrawing nature of fluorine can modulate the

acidity of nearby functional groups, potentially strengthening interactions with biological

targets.[3]

Improved Metabolic Stability: The C-F bond is highly stable to metabolic oxidation, which can

block common sites of metabolism, prolonging the drug's half-life.[5][7]

Increased Lipophilicity and Cell Penetration: Strategic placement of fluorine can increase a

molecule's lipophilicity, facilitating its passage through cellular membranes to reach

intracellular targets.[3][5]

Altered Conformation: Fluorine substitution can influence the preferred conformation of a

molecule, which may be crucial for optimal binding to a target protein.

The following diagram illustrates the key decision points and workflow in a typical drug

discovery campaign involving fluorinated compounds.
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Caption: A typical drug discovery workflow for developing fluorinated analogs.
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Structure-Activity Relationships in Antimalarial 4-
Hydroxyquinolines
Quinolines, such as chloroquine, have long been a cornerstone of antimalarial therapy.[8] Their

primary mechanism of action involves accumulating in the acidic food vacuole of the

Plasmodium parasite and interfering with the detoxification of heme, a toxic byproduct of

hemoglobin digestion.[8][9][10] The parasite normally polymerizes heme into inert hemozoin

crystals; quinolines are thought to cap these growing crystals, leading to a buildup of toxic, free

heme.[9][10]

Fluorination of the quinoline core can significantly impact antimalarial potency. The position of

the fluorine atom is critical.

Key SAR Insights for Antimalarial Activity:

Substitution on a Phenyl/Styryl Side Chain: In a series of 6-chloro-2-arylvinylquinolines,

fluorination on the appended phenyl ring was found to be highly beneficial. A single fluorine

atom at the para position (4-F) of the phenyl ring resulted in the most potent compound

against the chloroquine-resistant Dd2 strain of P. falciparum, with an EC50 value of 4.8 nM.

[11]

Positional Isomers and Polyfluorination: The beneficial effect was highly position-dependent.

Moving the fluorine to other positions or adding multiple fluorine atoms to the phenyl ring led

to a dramatic reduction in antiplasmodial activity.[11] This suggests that the para-fluoro

substituent provides an optimal combination of electronic and steric properties for target

engagement, while other substitutions are detrimental.

Metabolic Stability: In analogues of the 4-aminoquinoline amodiaquine, fluorine substitution

was shown to block metabolic oxidation.[7] Replacing the 4'-hydroxyl group with fluorine or

adding fluorine atoms at the 2',6'-positions produced analogues that were more resistant to

the formation of toxic quinone imine metabolites while maintaining potent antimalarial activity.

[7]

Table 1: Comparison of Antimalarial Activity of Fluorinated Quinolines
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Compound
ID

Core
Structure

R-Group
(Substitutio
n)

P.
falciparum
Strain

Activity
(EC₅₀, nM)

Reference

UCF501

6-chloro-2-

styrylquinolin

e

4-CF₃ (on

styryl-phenyl)

Dd2

(Resistant)
~67 [11]

Compound

29

6-chloro-2-

styrylquinolin

e

4-F (on styryl-

phenyl)

Dd2

(Resistant)
4.8 ± 2.0 [11]

Compound

24

6-chloro-2-

styrylquinolin

e

2-F (on styryl-

phenyl)

Dd2

(Resistant)
10.9 ± 1.9 [11]

Amodiaquine

4-

aminoquinolin

e

4'-OH, 3'-

diethylamino

methyl

K1

(Resistant)

Similar to

fluorinated

analogs

[7]

2',6'-DIFAQ
Amodiaquine

analog

2',6'-di-F, 4'-

OH

K1

(Resistant)

Similar to

Amodiaquine
[7]

4'-deOH-4'-

FAQ

Amodiaquine

analog
4'-F

K1

(Resistant)

Similar to

Amodiaquine
[7]

Data is compiled from multiple sources for comparative purposes.

The following diagram illustrates the proposed mechanism of action for quinoline antimalarials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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